Cas no 1044038-50-7 (3-Ethynyl-2-nitropyridine)
3-Ethynyl-2-nitropyridine structure
Product Name:3-Ethynyl-2-nitropyridine
CAS No:1044038-50-7
MF:C7H4N2O2
MW:148.118861198425
CID:2853168
Update Time:2023-08-10
3-Ethynyl-2-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 3-ethynyl-2-nitropyridine
- ethynylnitropyridine
- Pyridine, 3-ethynyl-2-nitro-
- 3-Ethynyl-2-nitropyridine
-
- Inchi： 1S/C7H4N2O2/c1-2-6-4-3-5-8-7(6)9(10)11/h1,3-5H
- InChI Key： LWLQYWCSTRRVFE-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(C#C)=CC=CN=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 200
- XLogP3: 1.3
- Topological Polar Surface Area: 58.7
3-Ethynyl-2-nitropyridine Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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